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Compound of Interest

Compound Name: Procyanidin B1

CAS No.: 20315-25-7

Cat. No.: B1679151

Get Quote

Executive Summary: The Structural Dimer of
Precision
Procyanidin B1 (PB1) is not merely a polyphenol; it is a specific B-type proanthocyanidin

dimer consisting of epicatechin-(4β→8)-catechin.[1][2] Unlike its isomer Procyanidin B2, PB1

possesses distinct steric properties that dictate its interaction with the TLR4/MD-2 complex and

the Nrf2 signaling axis.

For drug development professionals, PB1 represents a context-dependent modulator:

Cytoprotection: In neurodegenerative models, it activates Nrf2 to scavenge ROS.

Oncology (GBM): In Glioblastoma, it paradoxically promotes Nrf2 ubiquitination and

degradation, inducing ferroptosis.[1][3]

Antiviral: It acts as a direct inhibitor of HCV RNA polymerase.
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This guide provides the physicochemical baselines, validated analytical protocols, and

mechanistic pathways required to translate PB1 from a phytochemical isolate to a lead

therapeutic candidate.

Chemical Profile & Physicochemical Properties[1][4]
[5][6][7][8][9]
Identity Validation: PB1 is often confused with Procyanidin B2. The critical differentiator is the

stereochemistry at the interflavan bond and the monomeric units (Epicatechin-Catechin vs.

Epicatechin-Epicatechin).

Property Data Technical Note

CAS Number 20315-25-7
Verify against B2 (CAS 29106-

49-8) to avoid isomer error.

IUPAC Name

(2R,3R,4R)-2-(3,4-

dihydroxyphenyl)-4-[(2R,3S)-2-

(3,4-dihydroxyphenyl)-3,5,7-

trihydroxy-3,4-dihydro-2H-

chromen-8-yl]-3,4-dihydro-2H-

chromene-3,5,7-triol

Epicatechin-(4β→8)-catechin

structure.[1][2][4][5][6]

Molecular Formula C₃₀H₂₆O₁₂ Dimer of flavan-3-ols.[1]

Molecular Weight 578.52 g/mol
Detectable as [M-H]⁻ at m/z

577.1 in negative mode MS.[1]

Solubility (Water) Moderate (< 1 mg/mL)

Poor stability in neutral

aqueous solution; prone to

oxidation.[1]

Solubility (Solvents)
DMSO (> 50 mg/mL),

Methanol, Acetone

Preferred Stock: DMSO stored

at -80°C under argon.[1]

Stability pH Sensitive

Rapid degradation at pH > 7.4.

Stable in acidic environments

(pH < 4).[1]
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Critical Methodology: Analytical Quantification
(HPLC-MS/MS)
Objective: Quantify PB1 in biological matrices (plasma/tissue) distinguishing it from catechins

and other dimers.

Experimental Protocol
Principle: Reversed-phase chromatography coupled with negative electrospray ionization

(ESI-).[1]

1. Sample Preparation (Self-Validating Step):

Extraction: Use Acetone:Water:Acetic Acid (70:29.5:0.5 v/v/v).[1][7] Acetone prevents protein

binding; acid stabilizes the polyphenol.

Validation: Spike samples with (-)-Epigallocatechin gallate (EGCG) or Taxifolin as an internal

standard (IS) prior to extraction to calculate recovery efficiency.[1]

Step: Vortex 1 min, sonicate 10 min (ice bath), centrifuge 12,000 x g for 10 min. Collect

supernatant.

2. LC-MS/MS Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 2.1 x 100 mm, 1.8 µm).[1]

Mobile Phase A: 0.1% Formic Acid in Water.[8]

Mobile Phase B: Acetonitrile.[8]

Gradient: 0-2 min (5% B), 2-10 min (5-40% B), 10-12 min (Wash).

Flow Rate: 0.3 mL/min.

3. Mass Spectrometry (MRM Mode):

Ionization: ESI Negative Mode.
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Precursor Ion:m/z 577.1 [M-H]⁻[1]

Quantifier Transition:m/z 577.1 → 289.1 (Quinone methide cleavage).[1]

Qualifier Transition:m/z 577.1 → 425.1 (Retro-Diels-Alder fission).[1]

Expert Insight:

"The transition to m/z 289.1 is characteristic of the interflavan bond cleavage. If you observe

significant tailing, increase column temperature to 40°C to reduce secondary interactions with

residual silanols."[1]

Mechanistic Deep Dive: Context-Dependent
Signaling[1]
PB1 exhibits a "Jekyll and Hyde" pharmacology depending on the cellular context.

Pathway A: Anti-Inflammatory (General/Neuroprotection) PB1 binds to the TLR4/MD-2

complex, preventing LPS dimerization and downstream NF-κB activation.[1] This reduces TNF-

α and IL-6.[1]

Pathway B: Ferroptosis Induction (Glioblastoma) In GBM cells, PB1 binds to Nrf2 but recruits

PSMC3 (a proteasome subunit), facilitating Nrf2 ubiquitination and degradation.[1] This

collapses the antioxidant defense (GSH depletion), leading to lipid peroxidation and ferroptosis.

[1]

Visualization: The PB1 Signaling Bifurcation
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Figure 1: Context-Dependent Signaling Pathways of Procyanidin B1

Context A: Inflammation / Neuroprotection

Context B: Glioblastoma (GBM)
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Figure 1: PB1 acts as a TLR4 antagonist in inflammatory contexts (left) while promoting Nrf2

degradation via PSMC3 in Glioblastoma cells (right), inducing ferroptosis.[1][4]

Pharmacokinetics & Bioavailability[13][14][15]
The Challenge: PB1 is a dimer with a molecular weight >500 Da, limiting passive diffusion.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1679151/docs?utm_src=pdf-body-img#technical-master-file-procyanidin-b1-cas-20315-25-7
https://en.wikipedia.org/wiki/Procyanidin_B1
https://pubchem.ncbi.nlm.nih.gov/compound/Procyanidin-B1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oral Bioavailability: < 10% (estimated).[1]

Metabolism: Extensively metabolized by colonic microbiota into valerolactones (e.g., 5-(3′,4′-

dihydroxyphenyl)-γ-valerolactone).[1][9]

Circulating Forms: Methylated and glucuronidated conjugates of the dimer are detectable in

plasma at low nanomolar concentrations (10-100 nM) 2 hours post-ingestion.

Implication for Research: In vitro studies using concentrations >10 µM may not reflect

physiological conditions unless modeling local GI tract exposure or intravenous delivery. For

systemic targets (brain, liver), consider using encapsulation technologies (liposomes,

nanoparticles) to improve stability and permeability.[1]

Experimental Protocol: Cell Culture Handling
Objective: Treat cells with PB1 without precipitation or oxidation artifacts.

Stock Preparation:

Dissolve PB1 in 100% DMSO to 50 mM.

Aliquot into light-protected tubes (amber) and store at -80°C.

Self-Validation: Thaw only once. Discard if color shifts from off-white/pale yellow to brown

(oxidation).[1]

Media Preparation:

Dilute stock into culture media (e.g., DMEM) immediately before use.[1]

Max DMSO: Keep final DMSO concentration < 0.1% to avoid solvent toxicity.

Serum Interaction: Note that PB1 binds albumin in FBS. For mechanistic studies, consider

serum-reduced media (1% FBS) for short durations (4-6h) to maximize free drug

availability.[1]

Dosing Range:
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Cytoprotection: 1 µM – 10 µM.

Cytotoxicity (Cancer): 20 µM – 100 µM.[1]

Therapeutic Applications & Status
Disease Area Target Mechanism Status Key Reference

Glioblastoma

Nrf2 Inhibition:

Promotes PSMC3-

mediated degradation,

inducing ferroptosis.

[1][10]

Preclinical (Murine) [1]

Hepatitis C

Pol Inhibitor: Inhibits

HCV RNA polymerase

(NS5B).[1]

Preclinical (Cellular) [2]

Alzheimer's

Anti-Amyloid: Inhibits

Aβ oligomerization;

reduces

neuroinflammation via

NF-κB.[1]

Preclinical [3]

Metabolic Syndrome

TLR4 Antagonist:

Reduces adipose

tissue inflammation

and insulin resistance.

Preclinical [4]
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[https://www.benchchem.com/product/b1679151/docs#technical-master-file-procyanidin-b1-
cas-20315-25-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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